molecular formula C6H12O B1246754 (2R,3S)-2-methyl-3-propyloxirane

(2R,3S)-2-methyl-3-propyloxirane

Cat. No.: B1246754
M. Wt: 100.16 g/mol
InChI Key: LIESJAYIOKBLIL-RITPCOANSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(2R,3S)-2-methyl-3-propyloxirane is an epoxide that is oxirane substituted by a methyl and a propyl group at positions 2 and 3 respectively. Metabolite observed in cancer metabolism. It has a role as a human metabolite.
(2R, 3S)-2-Methyl-3-propyloxirane belongs to the class of organic compounds known as epoxides. Epoxides are compounds containing a cyclic ether with three ring atoms(one oxygen and two carbon atoms).

Properties

Molecular Formula

C6H12O

Molecular Weight

100.16 g/mol

IUPAC Name

(2R,3S)-2-methyl-3-propyloxirane

InChI

InChI=1S/C6H12O/c1-3-4-6-5(2)7-6/h5-6H,3-4H2,1-2H3/t5-,6+/m1/s1

InChI Key

LIESJAYIOKBLIL-RITPCOANSA-N

Isomeric SMILES

CCC[C@H]1[C@H](O1)C

SMILES

CCCC1C(O1)C

Canonical SMILES

CCCC1C(O1)C

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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